Methyl[(1,2-thiazol-5-yl)methyl]amine

• IUPAC Name: N-methyl-1-(1,2-thiazol-5-yl)methanamine
• InChI: InChI=1S/C5H8N2S/c1-6-4-5-2-3-7-8-5/h2-3,6H,4H2,1H3
• InChI Key: JOMBIDXRIXTISW-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC=NS1
• Molecular Formula: C5H8N2S
• Molecular Weight: 128.20 g/mol

Description

Methyl[(1,2-thiazol-5-yl)methyl]amine is a chemical compound with the CAS Number: 1284196-75-3. It has a molecular weight of 128.2 and its IUPAC name is 5-isothiazolyl-N-methylmethanamine. It is in liquid form.

Molecular Structure Analysis

The InChI code for Methyl[(1,2-thiazol-5-yl)methyl]amine is 1S/C5H8N2S/c1-6-4-5-2-3-7-8-5/h2-3,6H,4H2,1H3. This indicates that the compound contains carbon ©, hydrogen (H), nitrogen (N), and sulfur (S) atoms.

Physical And Chemical Properties Analysis

Methyl[(1,2-thiazol-5-yl)methyl]amine is a liquid at room temperature. It has a molecular weight of 128.2. The compound is stored at a temperature of +4.

Scientific Research Applications

Antimicrobial Activity

• Thiazoles exhibit antimicrobial properties. For instance, sulfathiazole is an antimicrobial drug that contains a thiazole ring. .
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Antiretroviral Potential

• Ritonavir , an antiretroviral drug, contains a thiazole moiety. .

Antifungal Effects

• Abafungin , an antifungal drug, features a thiazole ring. .

Anticancer Properties

• Tiazofurin , an anticancer drug, contains a thiazole scaffold. .
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Biological Activities Beyond Infections and Cancer

• Thiazoles have diverse roles beyond antimicrobial and anticancer effects:
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Inhibitory Activity Against TGF-β Signaling

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Safety and Hazards

The compound has several hazard statements: H226, H302, H312, H314, H332, H335. These codes correspond to various hazards such as flammability (H226), harm if swallowed (H302), harm in contact with skin (H312), causes severe skin burns and eye damage (H314), harm if inhaled (H332), and may cause respiratory irritation (H335).

Future Directions

Thiazole derivatives, including Methyl[(1,2-thiazol-5-yl)methyl]amine, have been studied for their diverse biological activities. They have been found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, and antineoplastic drugs. Therefore, future research could focus on exploring the potential applications of Methyl[(1,2-thiazol-5-yl)methyl]amine in these areas.

Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, have been found to interact with a variety of biological targets . These targets can range from enzymes to receptors, and their roles are often crucial in various physiological processes.

Mode of Action

Thiazole derivatives are known to behave unpredictably when they enter physiological systems . They may activate or inhibit biochemical pathways and enzymes, or stimulate or block receptors in the biological systems .

Biochemical Pathways

Thiazole derivatives are known to have the potential to activate or stop various biochemical pathways . The downstream effects of these interactions can vary widely, depending on the specific pathways involved.

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties can impact the bioavailability of the compound.

Result of Action

Thiazole derivatives have been found to have diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Action Environment

Factors such as ph, temperature, and the presence of other compounds can potentially influence the action of thiazole derivatives .